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Compound of Interest

Compound Name: HAMNO

Cat. No.: B1663268

Essential Safety and Handling Guide for HAMNO

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling HAMNO (CAS No. 138736-73-9) in a research environment. The
information is targeted towards researchers, scientists, and professionals in drug development.

Chemical Identifier: HAMNO Synonyms: (1Z)-1-[(2-Hydroxyanilino)methylidene]naphthalen-2-
one, NSC111847 Primary Function: A novel protein interaction inhibitor of replication protein A
(RPA).[1][2][3]

Hazard Summary and Safety Precautions

HAMNO should be treated as a hazardous substance.[4] Key hazard information derived from
available safety data includes:

e H317: May cause an allergic skin reaction.
e H400: Very toxic to aquatic life.
e H410: Very toxic to aquatic life with long-lasting effects.

Due to these hazards, it is imperative to use appropriate Personal Protective Equipment (PPE)
to prevent skin contact and to ensure that the compound is not released into the environment.

Quantitative Data Summary
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The following table summarizes key quantitative information for HAMNO.

Property Value

CAS Number 138736-73-9
Molecular Formula C17H13NO2
Molecular Weight 263.3 g/mol
Purity =95%

Physical Appearance

Crystalline solid

Storage Temperature

-20°C

Solubility

Soluble in DMSO and dimethylformamide
(approx. 30 mg/ml). Sparingly soluble in

aqueous buffers.

Aqueous Solution Prep

For aqueous solutions, first dissolve in DMSO
then dilute with the aqueous buffer. A 1:30
solution of DMSO:PBS (pH 7.2) yields a
solubility of approximately 0.25 mg/ml. Aqueous
solutions should not be stored for more than one
day.[4]

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling HAMNO to protect against skin

exposure and inhalation of any airborne particles.
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PPE Component

Specification

Hand Protection

Chemical-resistant gloves (e.qg., nitrile).

Eye Protection

Safety glasses with side shields or safety

goggles.

Skin and Body

Laboratory coat.

Respiratory

Not generally required for handling the solid in a
well-ventilated area. Use a respirator if creating
dust.

Safe Handling Workflow

The following diagram outlines the standard operating procedure for the safe handling of

HAMNO in a laboratory setting.
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Safe Handling Workflow for HAMNO

Preparation

Don Appropriate PPE

Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

Weigh Solid HAMNO

Dissolve in Appropriate Solvent

(.g., DMSO) HAMNO Waste Disposal Workflow

Waste Collection

Perform Experiment Collect all HAMNO-contaminated waste
(solid, liquid, PPE)

Cleanup & Disposal

Segregate HAMNO Waste Place in a designated, sealed,
and clearly labeled hazardous waste container

Temporary Storage

Clean Work Area
Store the sealed container

in a designated hazardous waste
accumulation area

Doff PPE Correctly

Final Disposal

Arrange for pickup by

a licensed hazardous waste

Wash Hands Thoroughly disposal service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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